molecular formula C7H5BrF3NO3S B8687408 4-Bromo-2-(trifluoromethoxy)benzenesulfonamide

4-Bromo-2-(trifluoromethoxy)benzenesulfonamide

Cat. No. B8687408
M. Wt: 320.09 g/mol
InChI Key: BULOZZLPZKWYCR-UHFFFAOYSA-N
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Patent
US07723332B2

Procedure details

According to general procedure A, 4-Bromo-2-trifluoromethoxy-benzenesulfonyl chloride (0.35 g, 1.03 mmol) and ammonia (10 mL, ca. 7N in methanol) were stirred together for 16 hours. 4-bromo-2-(trifluoromethoxy)benzenesulfonamide (0.33 g, 100%) was provided after purification. MS (ESI) m/z 320. HPLC purity 100.0% at 210-370 nm, 8.0 min.; the Xterra® RP18 column, 3.5μ, 150×4.6 mm column, 1.2 mL/min., 85/15-5/95 (ammonium formate buffer pH=3.5/ACN+MeOH) for 10 min., hold 4 min.
Quantity
0.35 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step Two

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:7]=[CH:6][C:5]([S:8](Cl)(=[O:10])=[O:9])=[C:4]([O:12][C:13]([F:16])([F:15])[F:14])[CH:3]=1.[NH3:17]>>[Br:1][C:2]1[CH:7]=[CH:6][C:5]([S:8]([NH2:17])(=[O:10])=[O:9])=[C:4]([O:12][C:13]([F:16])([F:15])[F:14])[CH:3]=1

Inputs

Step One
Name
Quantity
0.35 g
Type
reactant
Smiles
BrC1=CC(=C(C=C1)S(=O)(=O)Cl)OC(F)(F)F
Step Two
Name
Quantity
10 mL
Type
reactant
Smiles
N

Conditions

Stirring
Type
CUSTOM
Details
were stirred together for 16 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Details
Reaction Time
16 h
Name
Type
product
Smiles
BrC1=CC(=C(C=C1)S(=O)(=O)N)OC(F)(F)F
Measurements
Type Value Analysis
AMOUNT: MASS 0.33 g
YIELD: PERCENTYIELD 100%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.